![molecular formula C14H10N2O2S B180289 2-(Naphthalen-1-ylamino)-1,3-thiazole-4-carboxylic acid CAS No. 165682-87-1](/img/structure/B180289.png)
2-(Naphthalen-1-ylamino)-1,3-thiazole-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Naphthalene derivatives, such as the one you mentioned, are a class of organic compounds that consist of a naphthalene moiety, which is composed of two fused benzene rings . They have interesting structures and a variety of biological properties .
Synthesis Analysis
While specific synthesis methods for “2-(Naphthalen-1-ylamino)-1,3-thiazole-4-carboxylic acid” are not available, similar compounds are often synthesized through various chemical reactions. For instance, naphthalene derivatives can be prepared by reducing nitronaphthalene with iron and hydrochloric acid .Molecular Structure Analysis
The molecular structure of naphthalene derivatives is typically characterized using techniques such as Fourier transform-infrared spectroscopy (FT-IR), FT-Raman, NMR, and UV-vis spectral methods .Chemical Reactions Analysis
Naphthalene derivatives can undergo a variety of chemical reactions. For example, they can react with oxidizing agents to produce naphthoquinone .Physical And Chemical Properties Analysis
Naphthalene derivatives generally have unique physical and chemical properties. For example, they often crystallize in colorless needles, possess a disagreeable odor, sublime readily, and turn brown on exposure to air .Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(naphthalen-1-ylamino)-1,3-thiazole-4-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N2O2S/c17-13(18)12-8-19-14(16-12)15-11-7-3-5-9-4-1-2-6-10(9)11/h1-8H,(H,15,16)(H,17,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSZOWHQWFVZXMX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2NC3=NC(=CS3)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80375041 |
Source
|
Record name | 2-(naphthalen-1-ylamino)-1,3-thiazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80375041 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
165682-87-1 |
Source
|
Record name | 2-(naphthalen-1-ylamino)-1,3-thiazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80375041 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.